![molecular formula C20H24N2O3 B5170458 2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide](/img/structure/B5170458.png)
2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide, also known as DMXAA, is a synthetic compound that has been studied for its potential anti-tumor properties.
Mechanism of Action
2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide activates the innate immune system by stimulating the production of cytokines such as tumor necrosis factor alpha (TNF-α) and interferon alpha (IFN-α). These cytokines then activate immune cells such as macrophages and natural killer cells, which can then attack and destroy tumor cells.
Biochemical and Physiological Effects:
This compound has been shown to induce tumor necrosis and inhibit tumor growth in various preclinical models. It has also been shown to increase the production of cytokines such as TNF-α and IFN-α. This compound has been investigated for its potential use in combination with other anti-cancer agents.
Advantages and Limitations for Lab Experiments
2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has several advantages for lab experiments, including its ability to induce tumor necrosis and inhibit tumor growth. However, this compound has also been shown to have limited efficacy in certain tumor types.
Future Directions
Future research on 2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide could focus on its potential use in combination with other anti-cancer agents, as well as its potential use in immunotherapy. Other areas of research could include investigating the mechanism of action of this compound and identifying biomarkers that could predict response to treatment.
Synthesis Methods
2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethylphenol with chloroacetyl chloride to form 2-chloro-3,4-dimethylphenyl acetate. This intermediate is then reacted with 4-morpholinylaniline to form this compound.
Scientific Research Applications
2-(2,3-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been studied for its potential anti-tumor properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various preclinical models. This compound has also been investigated for its potential use in combination with other anti-cancer agents.
Properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-(2-morpholin-4-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-15-6-5-9-19(16(15)2)25-14-20(23)21-17-7-3-4-8-18(17)22-10-12-24-13-11-22/h3-9H,10-14H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXYDLVOFXAPCOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)NC2=CC=CC=C2N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.